2-Nitropyridin-3-amine
Overview
Description
Synthesis Analysis
The synthesis of 2-Nitropyridin-3-amine involves multiple steps, including nitration, substitution, and oxidation reactions. A method described involves the reaction of nitrostyrenes with 2-aminopyridines through a regioselective Mannich addition followed by oxidative amination catalyzed by Fe(NO3)3·9H2O, leading to 2-nitro-3-arylimidazo[1,2-a]pyridines (Kamarul Monir et al., 2015). Another approach involves the displacement of 3-fluoro-2-nitropyridine with nitrogen-containing heterocycles and aliphatic amines, proceeding in a regioselective manner at moderate temperature and reasonable yield (J. Culshaw et al., 2012).
Molecular Structure Analysis
The molecular structure of 2-Nitropyridin-3-amine and its derivatives has been elucidated through various spectroscopic and X-ray crystallographic methods, revealing insights into its conformational properties and stability. Studies have shown that these compounds can exhibit layered arrangements stabilized by N-H···N and N-H···O hydrogen bonds, with a notable dimeric N-H···N motif (I. Bryndal et al., 2012).
Chemical Reactions and Properties
2-Nitropyridin-3-amine participates in a variety of chemical reactions, including nucleophilic substitution, amination, and oxidative reactions. It has been demonstrated that 3-nitropyridine compounds can undergo amination in the 6-position via vicarious nucleophilic substitution reactions, providing a method for the preparation of 3- or 4-substituted-2-amino-5-nitropyridines with moderate to good yields (J. Bakke et al., 2001).
Physical Properties Analysis
The physical properties of 2-Nitropyridin-3-amine, including its solubility, melting point, and crystal structure, have been studied to understand its behavior in different conditions. The crystal structures provide insights into the stabilization mechanisms and the influence of various substituents on its physical properties.
Chemical Properties Analysis
The chemical properties of 2-Nitropyridin-3-amine, including its reactivity with different reagents and conditions, have been explored to develop new synthetic methods and applications. Its reactivity under catalytic conditions, such as with nonheme iron-mediated amination, showcases its versatility in organic synthesis (Yungen Liu et al., 2013).
Scientific Research Applications
1. Synthesis and Optical Applications of 2-Amino-5-Nitropyridine 4-Chlorobenzoic Acid (2A5NP4CBA)
- Application Summary: 2A5NP4CBA is a potentially useful organic adduct compound that has been synthesized and grown as optically transparent single crystals for the first time in the literature . It has applications in nonlinear optics and optical limiting .
- Methods of Application: The compound was synthesized and grown as optically transparent single crystals by conventional slow evaporation solution technique (SEST) . The formation of new crystalline material was confirmed by the single-crystal X-ray diffraction (SXRD) analysis .
- Results or Outcomes: The grown crystal possesses more than 70% of optical transmittance with the cut-off edge at 419 nm . The thermal analysis discloses that the grown crystal possesses good thermal stability of about 187 °C . The third-order nonlinear optical (NLO) coefficients, such as nonlinear absorption ( β ), nonlinear refraction ( n2 ), and nonlinear susceptibility ( χ(3) ), have been evaluated . The calculated value of χ(3) is found to be excellent compared to other organic single crystals .
2. Opto-Electronic Properties of Pyrene and Anthracene Derivatives
- Application Summary: This research focuses on the comparison of charge transport and opto-electronic properties of pyrene and anthracene derivatives for OLED applications . The compounds studied include 9-[(5-nitropyridin-2-aminoethyl)iminiomethyl]-anthracene (a), N′-((pyren-4-yl)methylene)isonicotinohydrazide (b), and a novel organic semiconductor N-(2-((pyren-4-yl)methyleneamino)ethyl)-5-nitropyridin-2-amine © .
- Methods of Application: The compounds were prepared and their structures were assessed using NMR and elemental analysis techniques . The effects of molecular structure on the opto-electronic properties for OLED applications were explored based on TD-DFT and Marcus theories .
- Results or Outcomes: The results indicate that compounds (a) and © exhibit obvious advantages for OLEDs in terms of calculated opto-electronic and charge transport properties such as better absorption and emission parameters, lower energy gaps and reorganisation energies, and higher charge mobility .
3. Synthesis and Reactions of Nitropyridines
- Application Summary: Nitropyridines, including 2-Nitropyridin-3-amine, have been used in the synthesis of various organic compounds . They have been substituted with ammonia and amines by the vicarious substitution method and by the oxidative substitution method in the position para to the nitro group .
- Methods of Application: The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion . When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained .
- Results or Outcomes: High regioselectivities and yields have been obtained in both cases to afford a series of 4-substituted-2-alkylamino-5-nitropyridines .
4. Organic Synthesis, Pharmaceuticals, Agrochemicals and Dyestuffs
- Application Summary: 2-Amino-6-chloro-3-nitropyridine, a compound similar to 2-Nitropyridin-3-amine, is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals and dyestuffs .
- Results or Outcomes: The outcomes would also depend on the specific application, but in general, these compounds are valuable for their role in producing a wide range of organic products, pharmaceuticals, agrochemicals, and dyestuffs .
5. Biochemical Reagent
- Application Summary: 3-Nitropyridin-2-amin, a compound similar to 2-Nitropyridin-3-amine, can be used as a biochemical reagent that can be used as a biological material or organic compound for life science related research .
- Results or Outcomes: The outcomes would also depend on the specific research, but in general, these compounds are valuable for their role in life science related research .
Safety And Hazards
Future Directions
While specific future directions for 2-Nitropyridin-3-amine were not found in the search results, the synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons is a promising method for the preparation of various pyridin-5-ols and pyridin-N-oxides . This could potentially be applied to 2-Nitropyridin-3-amine and similar compounds in future research.
properties
IUPAC Name |
2-nitropyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3O2/c6-4-2-1-3-7-5(4)8(9)10/h1-3H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZBKVUGZEAJYHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50157715 |
Source
|
| Record name | 2-Nitropyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50157715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Nitropyridin-3-amine | |
CAS RN |
13269-19-7 |
Source
|
| Record name | 2-Nitro-3-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13269-19-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Nitropyridin-3-amine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013269197 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Nitropyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50157715 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-nitropyridin-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.950 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-Nitro-3-pyridinamine | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q6TX9YD3KT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(3R,4S,5R)-3,4,5,6-Tetraacetyloxyhexyl] acetate](/img/structure/B78291.png)
